2-{[2-(2-benzylphenoxy)ethyl]thio}-6-methyl-4-pyrimidinol

• IUPAC Name: 2-[2-(2-benzylphenoxy)ethylsulfanyl]-4-methyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H20N2O2S/c1-15-13-19(23)22-20(21-15)25-12-11-24-18-10-6-5-9-17(18)14-16-7-3-2-4-8-16/h2-10,13H,11-12,14H2,1H3,(H,21,22,23)
• InChI Key: VBUGCPZMHTYXKZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)SCCOC2=CC=CC=C2CC3=CC=CC=C3
• Molecular Formula: C20H20N2O2S
• Molecular Weight: 352.5 g/mol

Description

2-{[2-(2-benzylphenoxy)ethyl]thio}-6-methyl-4-pyrimidinol is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound is a pyrimidinol derivative that has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-{[2-(2-benzylphenoxy)ethyl]thio}-6-methyl-4-pyrimidinol is not fully understood. However, it has been suggested that the compound acts by inhibiting certain enzymes or signaling pathways that are involved in various physiological processes. For example, the compound has been shown to inhibit the production of inflammatory cytokines and reactive oxygen species, which are involved in the pathogenesis of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[2-(2-benzylphenoxy)ethyl]thio}-6-methyl-4-pyrimidinol have been studied extensively. The compound has been shown to exhibit various pharmacological activities such as anti-inflammatory, antioxidant, and anticancer properties. It has been suggested that the compound acts by inhibiting certain enzymes or signaling pathways that are involved in various physiological processes.

Advantages and Limitations for Lab Experiments

The compound 2-{[2-(2-benzylphenoxy)ethyl]thio}-6-methyl-4-pyrimidinol has several advantages and limitations for lab experiments. One of the advantages is that it is relatively easy to synthesize using various methods. The compound has also been shown to exhibit promising pharmacological activities, making it an attractive candidate for further research. However, one of the limitations is that the mechanism of action is not fully understood, which makes it difficult to optimize the compound for specific applications.

Future Directions

There are several future directions for research on 2-{[2-(2-benzylphenoxy)ethyl]thio}-6-methyl-4-pyrimidinol. One of the directions is to further elucidate the mechanism of action of the compound. This will enable researchers to optimize the compound for specific applications and develop more effective drugs. Another direction is to study the pharmacokinetics and pharmacodynamics of the compound in vivo. This will provide valuable information on the absorption, distribution, metabolism, and excretion of the compound in the body. Finally, future research could focus on developing novel derivatives of 2-{[2-(2-benzylphenoxy)ethyl]thio}-6-methyl-4-pyrimidinol with improved pharmacological activities and reduced toxicity.

Synthesis Methods

The synthesis of 2-{[2-(2-benzylphenoxy)ethyl]thio}-6-methyl-4-pyrimidinol has been achieved using different methods. One of the most common methods involves the reaction of 2-chloro-6-methylpyrimidine with 2-(2-benzylphenoxy)ethylthiol in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures. The resulting product is then purified using various techniques such as column chromatography or recrystallization.

Scientific Research Applications

The compound 2-{[2-(2-benzylphenoxy)ethyl]thio}-6-methyl-4-pyrimidinol has been extensively studied for its potential applications in the field of medicine. It has been shown to exhibit various pharmacological activities such as anti-inflammatory, antioxidant, and anticancer properties. The compound has been tested on various cell lines and animal models, and the results have been promising.